Cas no 477533-63-4 (methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-hydroxy-, methyl ester, (3S)-
- methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
-
- MDL: MFCD29076808
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2008674-0.05g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 0.05g |
$419.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-0.1g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 0.1g |
$439.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-0.25g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 0.25g |
$459.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-0.5g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 0.5g |
$479.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-1.0g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 1g |
$499.0 | 2023-06-02 | ||
| Enamine | EN300-2008674-2.5g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 2.5g |
$978.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-5.0g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 5g |
$1448.0 | 2023-06-02 | ||
| Enamine | EN300-2008674-10.0g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 10g |
$2146.0 | 2023-06-02 | ||
| Enamine | EN300-2008674-1g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 1g |
$499.0 | 2023-09-16 | ||
| Enamine | EN300-2008674-5g |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
477533-63-4 | 5g |
$1448.0 | 2023-09-16 |
methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
Comprehensive Overview of Methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 477533-63-4)
Methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 477533-63-4) is a chiral organic compound belonging to the tetrahydroisoquinoline family, a structural motif widely recognized for its pharmacological significance. This ester derivative features a 7-hydroxyl group and a methyl carboxylate moiety, making it a versatile intermediate in medicinal chemistry and drug discovery. Its stereospecific (3S) configuration is critical for binding affinity in biological systems, aligning with the growing demand for enantiopure compounds in pharmaceutical research.
Recent studies highlight the role of tetrahydroisoquinoline derivatives in modulating neurotransmitter pathways, particularly in neurological disorders. The 7-hydroxy substitution in this compound enhances its potential as a precursor for dopamine receptor ligands or MAO inhibitors, topics frequently searched in academic and industrial forums. Researchers are increasingly exploring its utility in neuroprotective agents, a trending topic due to rising global interest in neurodegenerative diseases like Alzheimer's and Parkinson's.
The CAS No. 477533-63-4 is often queried alongside terms such as "synthesis optimization," "chiral resolution methods," and "bioactivity screening," reflecting user focus on practical applications. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common concern among purchasers. Notably, its methyl ester group allows facile hydrolysis to carboxylic acids, a feature exploited in prodrug design—a hot topic in targeted drug delivery systems.
From an industrial perspective, scalability of asymmetric synthesis routes for this compound remains a challenge, driving searches for "green chemistry alternatives" or "catalytic enantioselective methods." Environmental sustainability in chemical production is a dominant theme, with users seeking solvent-free reactions or biocatalytic approaches. The compound’s low toxicity profile (as per available data) further supports its adoption in preclinical studies, another high-traffic keyword in biomedical databases.
In summary, methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate represents a nexus of synthetic utility and biological relevance. Its alignment with drug discovery trends, coupled with its structural adaptability, ensures sustained interest across pharmaceutical and academic sectors. Future research may explore its structure-activity relationships in greater depth, addressing frequent user queries about lead compound optimization and therapeutic target specificity.
477533-63-4 (methyl (3S)-7-hydroxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)